Cas no 2209059-07-2 (2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid)

• Product Name: 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid
• CAS No: 2209059-07-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5289987
• Update Time: 2025-05-23

2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-4-carboxylic acid, 2-cyclopentyl-
• 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid

• Inchi： 1S/C12H13N3O2/c16-12(17)10-9-8(5-6-13-10)14-11(15-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,14,15)(H,16,17)
• InChI Key： GKNOKOGJOYPHOS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC2N=C(C3CCCC3)NC1=2

Additional information on 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid

2-Cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid: A Promising Compound in the Field of Medicinal Chemistry

2-Cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid (CAS No. 2209059-07-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid.

Chemical Structure and Synthesis: The chemical structure of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid is characterized by a fused imidazopyridine ring system with a cyclopentyl substituent at the 2-position and a carboxylic acid group at the 4-position. This unique arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The synthesis of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Recent studies have reported efficient synthetic routes using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques to improve yield and purity.

Biological Activities: One of the most promising aspects of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated potent anti-proliferative effects on various cancer cell lines, including breast cancer (MCF-7) and colon cancer (HT-29) cells. These findings suggest that 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid may have therapeutic potential in the treatment of inflammatory diseases and cancer.

Mechanism of Action: The mechanism by which 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid exerts its biological effects is not yet fully understood. However, recent research has indicated that it may act through multiple pathways. For instance, it has been shown to modulate the activity of key signaling molecules such as NF-κB and MAPKs, which are involved in inflammation and cell proliferation. Furthermore, preliminary studies suggest that this compound may also interact with specific receptors or enzymes to exert its therapeutic effects.

Clinical Potential: The clinical potential of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid is currently being explored through preclinical studies and early-stage clinical trials. Preclinical data from animal models have demonstrated that this compound can effectively reduce inflammation and tumor growth without significant toxicity. These results are encouraging and warrant further investigation in human clinical trials to evaluate its safety and efficacy.

Safety and Toxicology: Ensuring the safety of new compounds is a critical aspect of drug development. To date, preclinical toxicology studies have shown that 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid has a favorable safety profile with no major adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

FUTURE DIRECTIONS: The future of 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid in medicinal chemistry looks promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and to explore its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical use.

In conclusion, 2-cyclopentyl-3H-imidazo[4,5-c]pyridine-4-carboxylic acid (CAS No. 2209059-07-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory agent and anti-proliferative drug makes it an exciting candidate for further development in the field of medicinal chemistry. Continued research will undoubtedly uncover more about its mechanisms of action and clinical applications.